Cas no 80902-52-9 (Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester)

Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester structure
80902-52-9 structure
Product Name:Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester
CAS No:80902-52-9
MF:C9H16NO4
MW:202.227643013
CID:704840
PubChem ID:71421078
Update Time:2025-04-19

Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-amino-, mono(1,1-dimethylethyl) ester
    • 3-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate
    • 80902-52-9
    • 3-Amino-5-tert-butoxy-5-oxopentanoate
    • DTXSID40840245
    • Inchi: 1S/C9H17NO4/c1-9(2,3)14-8(13)5-6(10)4-7(11)12/h6H,4-5,10H2,1-3H3,(H,11,12)/p-1
    • InChI Key: AHBISXSASJMHLS-UHFFFAOYSA-M
    • SMILES: O(C(CC(CC(=O)[O-])N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.10793299g/mol
  • Monoisotopic Mass: 202.10793299g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 92.4Ų
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